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Compound of Interest

Compound Name: Barium bromate

CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of Barium bromate, including detailed

operational and disposal plans.

Chemical Identifier:

Name: Barium bromate

CAS Number: 13967-90-3

Molecular Formula: Ba(BrO₃)₂ or BaBr₂O₆[1]

Hazard Summary: Barium bromate is a strong oxidizing agent that may intensify fires and can

cause explosions when heated above 300°F (184°C).[2] It is harmful if swallowed or inhaled.[3]

Contact with combustible materials may cause a fire.[1][4]
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To ensure personal safety when handling Barium bromate, the following personal protective

equipment is required.[1][2][5]

PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5] A face shield should be

used when working with

corrosive, highly irritating, or

toxic substances.[2]

Skin Protection Gloves
Chemical impermeable gloves

(inspected prior to use).[5]

Protective Clothing

Fire/flame resistant and

impervious clothing.[5] Lab

coat.[6]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[3]

A full-face respirator may be

necessary.[5]

Emergency Procedures
Immediate response is critical in the event of an emergency involving Barium bromate.
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Emergency First Aid Measures Fire Fighting Measures

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. Get medical

attention if symptoms occur.[1]

[4]

N/A

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes.[1] Remove and wash

contaminated clothing before

reuse.[4]

N/A

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.[1]

N/A

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.[1]

Do not induce vomiting unless

directed by medical personnel.

[7]

N/A

Fire N/A

Use water to extinguish the

fire. Do not use dry chemicals

or foams.[8][9] Flood the fire

area with water from a

distance.[8][9] Wear self-

contained breathing apparatus

(SCBA).[1][9]

Accidental Release Evacuate personnel from the

area.[2][5] Remove all ignition

sources.[2] Wear appropriate

PPE. Do not touch damaged

N/A
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containers or spilled material.

[8][9]

Operational Plan for Handling Barium Bromate
A systematic approach to handling Barium bromate is crucial to minimize risks.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled with the chemical name and hazard symbols.

Verify that the Safety Data Sheet (SDS) is available.

2. Storage:

Store in a dry, cool, and well-ventilated place.[1][4]

Keep containers tightly closed.[1][4]

Store away from combustible materials and strong reducing agents.[1][3][4]

Do not store near heat, sparks, or open flames.[1]

3. Handling and Use:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Wear the appropriate PPE as specified in the table above.

Avoid dust formation.[1][4]

Do not eat, drink, or smoke when using this product.[4][7]

Wash hands thoroughly after handling.[4]

Use non-sparking tools.[5]
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4. Spill Management:

For small dry spills, use a clean shovel to place the material into a clean, dry, and loosely

covered container for disposal.[8][9]

For large spills, dike the area far ahead of the spill for later disposal.[9]

Avoid generating dust.[7]

Prevent the spilled material from entering waterways or sewers.[7]

Disposal Plan
Proper disposal of Barium bromate is essential to prevent environmental contamination and

ensure safety.

1. Waste Collection:

Collect waste Barium bromate and any contaminated materials (e.g., paper towels, gloves)

in a suitable, labeled, and closed container.[1][4]

2. Waste Storage:

Store waste containers in a designated and secure area, away from incompatible materials.

3. Disposal Method:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[1][7]

The material should be disposed of at an approved waste disposal plant.[1]

Do not release into the environment.[4]

Workflow and Safety Relationships
The following diagram illustrates the logical flow of handling Barium bromate safely, from

preparation to emergency response.
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Barium Bromate Handling and Emergency Workflow

Preparation

Handling & Use Wear Appropriate PPE Review SDS

Storage Disposal Emergency Event

Spill Fire Personal Exposure

Spill Response Protocol Fire Response Protocol Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical flow for safe handling and emergency response for Barium bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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